Cas no 13080-39-2 (1'-O-(E-4-coumaroyl)-beta-glucopyranose)
13080-39-2 structure
Product Name:1'-O-(E-4-coumaroyl)-beta-glucopyranose
CAS No:13080-39-2
MF:C15H18O8
MW:326.298625469208
CID:2061318
PubChem ID:14158117
Update Time:2025-04-21
1'-O-(E-4-coumaroyl)-beta-glucopyranose Chemical and Physical Properties
Names and Identifiers
-
- 1'-O-(E-4-coumaroyl)-beta-glucopyranose
- 1-O-(E)-p-coumaroyl-beta-D-glucopyranose
- 1-[3-(4-hydroxyphenyl)-2-propenoate]-beta-D-glucopyranoside
- beta-D-glucopyranosyl 1-[3-(4-hydroxyphenyl)-2-propenoate]
- beta-glucosyl ester of p-coumaric acid
- trans-p-coumaric acid-9-O-beta-D-glucopyranoside
- trans-p-coumaroyl-beta-D-glucopyranoside
- 1-[3-(4-hydroxyphenyl)-2-propenoate]-β-D-glucopyranoside
- 7139-64-2
- (-)-trans-p-Coumaroyl beta-D-glucopyranoside
- trans-p-Coumaroyl beta-D-glucopyranoside
- Q27139663
- 1-O-(4-Coumaroyl)-beta-D-glucose
- p-Coumaroyl-b-D-glucose
- 1-O-p-Coumaroyl-
- CHEMBL464612
- SCHEMBL20959521
- MC71950
- 1-O-(4-hydroxycinnamoyl)-beta-D-glucose
- beta-D-Glucopyranose, 1-(3-(4-hydroxyphenyl)-2-propenoate)
- FS-8557
- A-D-glucose
- p-coumaroyl-beta-D-glucose
- HY-W411439
- CS-0523837
- NCGC00180595-01
- 1-O-(trans-4-coumaroyl)-beta-D-glucose
- p-coumaroyl glucose
- (2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl (E)-3-(4-hydroxyphenyl)acrylate
- 13080-39-2
- 1-O-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]-beta-D-glucopyranose
- 1-O-(4-coumaroyl)-beta-D-glucoside
- ACon1_001353
- 1-O-(4-coumaroyl)-beta-glucose
- [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
- 1-O-(4-Hydroxycinnamoyl)-b-D-glucose;1-O-(4-Coumaroyl)-b-D-glucose
- CHEBI:71498
-
- Inchi: 1S/C15H18O8/c16-7-10-12(19)13(20)14(21)15(22-10)23-11(18)6-3-8-1-4-9(17)5-2-8/h1-6,10,12-17,19-21H,7H2/b6-3+
- InChI Key: DSNCQKUYZOSARM-ZZXKWVIFSA-N
- SMILES: OCC1C(O)C(O)C(O)C(OC(/C=C/C2C=CC(O)=CC=2)=O)O1
Computed Properties
- Exact Mass: 326.10016753Da
- Monoisotopic Mass: 326.10016753Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.555
- Topological Polar Surface Area: 137Ų
1'-O-(E-4-coumaroyl)-beta-glucopyranose Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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